Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194384 Thio-aripiprazole C23H27Cl2N3OS
VC0193253 (S)-3-Phenyl-2-(pyrazine-2-carboxamido)propanoic acid 114457-94-2 C14H13N3O3
VC0194398 21R-Argatroban 121785-71-5 C23H36N6O5S
VC0195880 1-Phenyl-1-(pyridin-2-yl)ethanol 19490-92-7 C13H13NO
VC0194498 Ethyl 3-(2-(((4-cyanophenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate 211915-84-3 C27H26N6O3
VC0192784 9-Oxo Ketotifen 34580-09-1 C19H19NOS
VC0194041 Didesethyl Chloroquine 4298-14-0 C14H18ClN3
VC0196343 Lumisterol 474-69-1 C28H44O
VC0193661 4-(4-Chlorophenyl)cyclohexanecarboxylic acid 49708-81-8 C13H15ClO2
VC0195867 Diflunisal acyl glucuronide 58446-30-3 C19H16F2O9
VC0192845 2-(4-Fluorophenyl)thiophene 58861-48-6 C10H7FS
VC0192789 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol 59743-88-3 C20H23NO2S
VC0193189 4-tert-Butylbenzenesulfonamide 6292-59-7 C10H15NO2S
VC0192779 Formaldehyde hydrazone 6629-91-0 CH4N2
VC0195970 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-1-(4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)phenyl)butan-1-one 67987-08-0 C32H36Cl2N2O3
VC0196250 3-propylisobenzofuran-1(3H)-one 72424-08-9 C11H12O2
VC0193037 O-Desmethylcarvedilol 72956-44-6 C23H24N2O4
VC0193441 4-(3-Chloropropyl)morpholine 7357-67-7 C7H14ClNO
VC0194442 (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate 73791-47-6 C34H52N2O12S
VC0196282 N,N-dimethyl-D-glucamine 76326-99-3 C8H19NO5
VC0192797 Deoxydonepezil 844694-84-4 C24H31NO2
VC0193159 Benazepril hydrochloride 86541-74-4 C24H29ClN2O5
VC0193316 Crizotinib 877399-52-5 C21H22Cl2FN5O
VC0195839 (R)-duloxetine hydrochloride 910138-96-4 C18H20ClNOS
VC0195530 n,n'-(6,6'-Dihydroxybiphenyl-3,3'-diyl)diacetamide 98966-14-4 C16H16N2O4